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Introduction
VUF11207 is a potent and selective small-molecule agonist for the C-X-C chemokine receptor

7 (CXCR7), also known as atypical chemokine receptor 3 (ACKR3).[1] CXCR7 is a key

receptor in the CXCL12/CXCR4/CXCR7 signaling axis, which plays a crucial role in various

physiological and pathological processes, including cancer progression, immune responses,

and tissue repair.[2][3][4][5][6] Unlike the canonical G protein-coupled receptor CXCR4,

CXCR7 primarily signals through the β-arrestin pathway, leading to receptor internalization and

modulation of CXCL12-mediated effects.[2][7] VUF11207 induces the recruitment of β-arrestin-

2 and subsequent internalization of CXCR7.[8] These application notes provide detailed

protocols for the preparation of VUF11207 for subcutaneous injection in preclinical research

settings, along with relevant experimental methodologies and data.

Data Presentation
Table 1: In Vivo Efficacy of VUF11207 in a Mouse Model
of LPS-Induced Osteoclastogenesis
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Treatment
Group

Number of
Osteoclasts
(per mm of
bone surface)

Bone
Resorption
Area (%)

RANKL mRNA
Expression
(fold change)

TNF-α mRNA
Expression
(fold change)

Control 1.5 ± 0.3 2.1 ± 0.5 1.0 ± 0.2 1.0 ± 0.3

LPS 8.9 ± 1.2 15.4 ± 2.1 5.8 ± 0.9 6.2 ± 1.1

LPS +

VUF11207
3.2 ± 0.6 4.5 ± 0.8 2.1 ± 0.4 2.5 ± 0.6

Data are presented as mean ± standard deviation. Data extracted from a study using eight-

week-old male C57BL/6J mice. VUF11207 fumarate was administered at 100 µ g/day via

subcutaneous injection for 5 days.[9][10]

Experimental Protocols
Protocol 1: Preparation of VUF11207 for Subcutaneous
Injection
This protocol describes the preparation of a VUF11207 solution for subcutaneous

administration in mice, based on commercially available information and common laboratory

practices.

Materials:

VUF11207 powder

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Sterile saline (0.9% NaCl)

Sterile, pyrogen-free microcentrifuge tubes
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Sterile syringes and needles (27-30 gauge)

Vortex mixer

Sonicator (optional)

Procedure:

Stock Solution Preparation (e.g., 25 mg/mL):

Aseptically weigh the desired amount of VUF11207 powder.

Dissolve the powder in an appropriate volume of DMSO to achieve a concentration of 25

mg/mL.

Vortex thoroughly until the powder is completely dissolved. Gentle warming or sonication

can be used to aid dissolution if necessary.

Store the stock solution at -20°C or -80°C for long-term storage.

Working Solution Preparation (e.g., for a final concentration suitable for 100 µ g/day dosage):

Note: The final concentration will depend on the desired injection volume. For a 100 µL

injection volume to deliver 100 µg, the final concentration would be 1 mg/mL.

In a sterile microcentrifuge tube, combine the following in the specified order, mixing

thoroughly after each addition:

10% DMSO (from stock solution)

40% PEG300

5% Tween-80

45% Sterile saline

Example for 1 mL of working solution:
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Add 40 µL of the 25 mg/mL VUF11207 stock solution in DMSO to 400 µL of PEG300.

Mix well.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 510 µL of sterile saline to reach a final volume of 1 mL.

Vortex the final solution until it is homogeneous and clear.

Prepare the working solution fresh on the day of use.

Administration:

Use a sterile syringe with an appropriate gauge needle (e.g., 27G) for subcutaneous

injection.

Administer the prepared VUF11207 solution subcutaneously to the experimental animal. A

common site for subcutaneous injection in mice is the scruff of the neck or the flank.[11]

[12][13]

Protocol 2: In Vivo Subcutaneous VUF11207
Administration in Mice
This protocol outlines a general procedure for subcutaneous administration of VUF11207 in a

mouse model, based on a published study.[9][10]

Animal Model:

Eight-week-old male C57BL/6J mice.[9][10]

Dosage and Administration:

Dosage: 100 µ g/day of VUF11207 fumarate.[9]

Route: Subcutaneous injection.[9][10]

Frequency: Single daily injection.
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Duration: 5 consecutive days.[9]

Injection Site: Over the calvariae (as per the cited study) or other appropriate subcutaneous

sites.[9][10]

Procedure:

Prepare the VUF11207 injection solution as described in Protocol 1.

Gently restrain the mouse.

Lift the skin at the injection site to form a tent.

Insert the needle into the base of the tented skin, parallel to the body.

Aspirate briefly to ensure a blood vessel has not been entered.

Inject the calculated volume of the VUF11207 solution.

Withdraw the needle and gently apply pressure to the injection site if necessary.

Monitor the animal for any adverse reactions.

Protocol 3: β-Arrestin Recruitment Assay
This protocol provides a general method for assessing VUF11207-induced β-arrestin

recruitment to CXCR7 using a commercially available assay system (e.g., PathHunter®).

Materials:

Cells stably expressing CXCR7 and a β-arrestin enzyme fragment complementation system.

VUF11207

Control agonist (e.g., CXCL12)

Assay buffer

Detection reagents
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White, clear-bottom 96- or 384-well plates

Luminometer

Procedure:

Cell Plating:

Plate the CXCR7-expressing cells in white, clear-bottom assay plates at a predetermined

density and allow them to adhere overnight.

Compound Preparation:

Prepare a serial dilution of VUF11207 in assay buffer.

Prepare a serial dilution of a known CXCR7 agonist (e.g., CXCL12) as a positive control.

Assay:

Remove the culture medium from the cells.

Add the diluted VUF11207 and control compounds to the respective wells.

Incubate the plate at 37°C for the recommended time (typically 60-90 minutes).

Detection:

Add the detection reagents to each well according to the manufacturer's instructions.

Incubate the plate at room temperature for approximately 60 minutes.

Measure the luminescence using a plate reader.

Data Analysis:

Normalize the data to the vehicle control.

Plot the luminescence signal against the compound concentration and fit the data to a

sigmoidal dose-response curve to determine the EC50 value.
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Protocol 4: Receptor Internalization Assay
This protocol describes a general method to quantify VUF11207-induced CXCR7

internalization using an ELISA-based approach.

Materials:

Cells expressing N-terminally FLAG-tagged CXCR7.

VUF11207

Control agonist (e.g., CXCL12)

Assay medium (e.g., serum-free DMEM)

Anti-FLAG M1 monoclonal antibody

HRP-conjugated secondary antibody

TMB substrate

Stop solution (e.g., 1 M H2SO4)

Fixing solution (e.g., 4% paraformaldehyde)

Wash buffer (e.g., PBS)

96-well cell culture plates

Microplate reader

Procedure:

Cell Plating:

Seed the FLAG-CXCR7 expressing cells into 96-well plates and grow to confluence.

Ligand Treatment:
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Wash the cells with assay medium.

Add VUF11207 or control agonist at various concentrations to the wells.

Incubate at 37°C for a specified time (e.g., 30-60 minutes) to allow for receptor

internalization.

Cell Surface Receptor Staining:

Place the plate on ice and wash the cells with ice-cold wash buffer to stop internalization.

Incubate the cells with an anti-FLAG antibody in assay medium on ice for 1 hour to label

the remaining cell surface receptors.

Wash away the unbound primary antibody with cold wash buffer.

Detection:

Fix the cells with fixing solution.

Wash the cells and then incubate with an HRP-conjugated secondary antibody.

Wash away the unbound secondary antibody.

Add TMB substrate and incubate until a blue color develops.

Stop the reaction with the stop solution.

Measure the absorbance at 450 nm using a microplate reader.

Data Analysis:

The absorbance is proportional to the number of receptors remaining on the cell surface.

Calculate the percentage of internalized receptors relative to the untreated control.

Plot the percentage of internalization against the VUF11207 concentration to determine

the EC50.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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